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Compound of Interest

Dimethyl 3-bromo-2-
Compound Name: ]
oxopentanedioate

Cat. No.: B180679

CAS Number: 148728-48-7

This technical guide provides a comprehensive overview of Dimethyl 3-bromo-2-
oxopentanedioate, a key intermediate in organic synthesis. The document is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry.

Chemical and Physical Properties

Dimethyl 3-bromo-2-oxopentanedioate is a halogenated keto-diester. The following tables
summarize its key physical and computational properties based on available data.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 148728-48-7 [1]
Molecular Formula C7H9BrOs [1]
Molecular Weight 253.05 g/mol [1]
Purity =295% [2]
Appearance Not specified

Storage Temperature Ambient Storage [2]

Table 2: Computational Data

Descriptor Value Source

1S/C7H9BrO5/c1-12-5(9)3-
InChl 4(8)6(10)7(11)13-2/h4H,3H2,1-  [2]
2H3

MILNARYFLZZSHA-
InChiKey [2]
UHFFFAOYSA-N

SMILES COC(=0)C(C(=0)OC)C(C)Br

Safety Information

This compound is associated with the following hazard statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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The signal word for this chemical is "Warning".[2] Appropriate personal protective equipment
(PPE) should be used when handling this compound.

Experimental Protocols

Dimethyl 3-bromo-2-oxopentanedioate is a valuable synthetic intermediate. The following
sections detail its synthesis and a key reaction.

Synthesis of Dimethyl 3-bromo-2-oxopentanedioate

A known method for the synthesis of Dimethyl 3-bromo-2-oxopentanedioate involves the
bromination of Dimethyl 2-oxopentanedioate.

Experimental Protocol:
o Materials:
o Dimethyl 2-oxopentanedioate
o Copper(ll) bromide (CuBrz2)
o Ethyl acetate (EtOAC)
o Chloroform (CHCIs)

e Procedure:

[e]

A solution of Dimethyl 2-oxopentanedioate in chloroform is prepared.

o

This solution is added to a solution of copper(ll) bromide in ethyl acetate at room
temperature.

o

The reaction mixture is heated to reflux.

[¢]

Upon completion of the reaction, the mixture is worked up to isolate the desired product,
Dimethyl 3-bromo-2-oxopentanedioate.

Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis of Dimethyl 3-bromo-2-oxopentanedioate.

Dehydrobromination to Dimethyl (E)-2-oxoglutaconate

Dimethyl 3-bromo-2-oxopentanedioate serves as a precursor to Dimethyl (E)-2-
oxoglutaconate through a dehydrobromination reaction. This elimination reaction introduces a
double bond into the molecule. While the specific experimental details from the primary
literature were not accessible, the general transformation is outlined below.

Conceptual Protocol:
¢ Reactant: Dimethyl 3-bromo-2-oxopentanedioate

o Reagent: A suitable base to facilitate the elimination of hydrogen bromide.
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e Solvent: An appropriate organic solvent.

e Procedure: The base is added to a solution of Dimethyl 3-bromo-2-oxopentanedioate in
the chosen solvent. The reaction is stirred, likely at a specific temperature, until completion.
An aqueous work-up followed by extraction and purification would yield the desired Dimethyl
(E)-2-oxoglutaconate.

Diagram 2: Dehydrobromination Reaction
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Caption: Conceptual workflow for the dehydrobromination of Dimethyl 3-bromo-2-
oxopentanedioate.

Applications in Research and Development

The primary utility of Dimethyl 3-bromo-2-oxopentanedioate lies in its role as a versatile
building block in organic synthesis. Its reactivity allows for the introduction of further
functionality, making it a valuable precursor for more complex molecules. The resulting product
of its dehydrobromination, Dimethyl (E)-2-oxoglutaconate, is also a useful intermediate in the
synthesis of various heterocyclic compounds.

Conclusion

Dimethyl 3-bromo-2-oxopentanedioate is a key chemical intermediate with well-defined
properties and synthetic utility. This guide provides essential technical data and experimental
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context for its synthesis and subsequent reactions, aiming to support researchers and
scientists in their endeavors within drug discovery and chemical development. Further
investigation into its potential biological activities could unveil new applications for this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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